Octenylsuccinic acid

• CAS: 171599-76-1
• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• SMILES: CCCCCCC=CC(CC(=O)O)C(=O)O
• InChI: InChI=1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h7-8,10H,2-6,9H2,1H3,(H,13,14)(H,15,16)/b8-7+
• InChIKey: KCYQMQGPYWZZNJ-BQYQJAHWSA-N

Researchers need OSA free acid with verified chain-length specificity for biopolymer modification. This C8 alkenyl-substituted dicarboxylic acid avoids the aggregation issues of C12 homologs while providing higher reaction efficiency (59-95%). - **Key applications:** OSA-modified starch (FDA GRAS up to 3%) for drug release; OSG micelles with 880-fold curcumin solubility increase (CMC 0.039-0.206 mg/mL). - **Supply advantage:** Consistent DS control for tunable performance; hydrolytically stable free acid form. - **Procurement:** Available in research to kg scales with rapid dispatch.

Octenylsuccinic Acid Technical Profile

Octenylsuccinic acid (OSA; CAS 28805-58-5/171599-76-1; C12H20O4; MW 228.28 g/mol) is an alkenyl-substituted dicarboxylic acid that serves as the functional monomer for octenylsuccinic anhydride (OSAn) derivatives and as the hydrolyzed form of the anhydride . OSA is amphiphilic due to its hydrophobic C8 alkenyl chain and hydrophilic dicarboxylate headgroup, enabling surfactant-like interfacial activity [1]. The compound is primarily encountered as the active moiety in OSA-modified biopolymers, with the free acid form relevant for applications where hydrolytic stability under aqueous processing conditions is required [2]. The octenyl chain length (C8) represents a critical design parameter that distinguishes it from shorter-chain succinates (insufficient hydrophobicity for effective emulsification) and longer-chain homologs (excessive hydrophobicity limiting water dispersibility) [3].

1

Functional monomer for OSAn derivatives and modified biopolymers

2

Amphiphilic C8 chain design supports surfactant-like interfacial activity

3

Free acid form offers hydrolytic stability in aqueous processing

• [1] HandWiki. Chemistry:Octenylsuccinic acid. View Source
• [2] Patent: STARCH ESTERS AND METHOD OF PREPARATION. US Patent Publication 20110287165. View Source
• [3] Kokubun, S.; Ratcliffe, I.; Williams, P.A. The emulsification properties of octenyl- and dodecenyl-succinylated inulins. Food Hydrocolloids 2015, 44, 145-149. View Source

Octenylsuccinic Acid Substitution Limitations

Octenylsuccinic acid and its anhydride derivatives cannot be simply interchanged with other alkenyl succinates due to chain-length-dependent differences in three critical performance parameters: reaction efficiency during biopolymer modification, critical aggregation concentration (CAC), and emulsification droplet size control. Direct comparative studies demonstrate that octenyl (C8) derivatives exhibit higher synthetic reaction efficiency (59-95%) than dodecenyl (C12) derivatives [1], while dodecenyl derivatives produce smaller emulsion droplets but require higher hydrophobe content for minimum droplet size [2]. Additionally, the critical aggregation concentration decreases with increasing alkenyl chain length, with OSA derivatives showing significantly higher CAC values than DDSA derivatives—meaning OSA-modified materials remain monomeric at higher concentrations before self-assembly, a property that can be either advantageous or limiting depending on the intended application [1]. The FDA GRAS approval specifically applies to octenyl succinic anhydride-modified starch prepared with up to 3% OSA, not to other alkenyl chain-length variants [3]. Furthermore, the free acid form (octenylsuccinic acid) offers distinct advantages over the anhydride form (OSAn) in aqueous processing environments where premature hydrolysis must be avoided or where direct carboxylic acid functionality is required for salt formation or further conjugation chemistry [4]. These multidimensional performance variations preclude direct material substitution without reformulation and revalidation.

Chain length Shorter (C6) succinates may lack sufficient hydrophobicity for effective emulsification.

Chain length Longer (C12) dodecenyl derivatives can reduce water dispersibility and alter self-assembly concentration.

Form Anhydride forms may hydrolyze prematurely in aqueous environments; free acid may be preferred for salt formation or conjugation.

Regulatory FDA GRAS recognition applies specifically to OSA-modified starch (≤3% OSA), not to other alkenyl chain lengths.

• [1] Loukanov, A. et al. Synthesis, Characterization and Self-Assembly of Biosurfactants Based on Hydrophobically Modified Inulins. Biomacromolecules 2013. View Source
• [2] Kokubun, S.; Ratcliffe, I.; Williams, P.A. The emulsification properties of octenyl- and dodecenyl-succinylated inulins. Food Hydrocolloids 2015, 44, 145-149. View Source
• [3] Patent: STARCH ESTERS AND METHOD OF PREPARATION. US Patent Publication 20110287165. View Source
• [4] MSDS: OCTENYLSUCCINIC ACID. NFPA Toxicity 2, Body Contact 3. View Source

Octenylsuccinic Acid Differentiation Evidence

OSA vs. DDSA Reaction Efficiency

In the synthesis of hydrophobically modified inulin biosurfactants, octenyl succinic anhydride (OSA) derivatives demonstrated consistently higher reaction efficiency compared to dodecenyl succinic anhydride (DDSA) derivatives. The reaction efficiency for OSA modification ranged from 59% to 95%, while DDSA modification yielded lower efficiencies under identical aqueous reaction conditions [1]. This efficiency differential translates to lower reagent consumption and reduced purification burden for OSA-based processes.

Reaction efficiency

Head-to-head

OSA 59–95% vs. DDSA lower efficiency

Reported higher synthetic efficiency supports process evaluation

Aqueous inulin derivatization; GPC, NMR

Evidence Dimension	Synthetic reaction efficiency
Target Compound Data	59-95% reaction efficiency
Comparator Or Baseline	DDSA (dodecenyl succinic anhydride): <59-95% (generally lower)
Quantified Difference	OSA efficiency generally higher than DDSA
Conditions	Aqueous solution derivatization of inulin; GPC/MALLS, HPAEC-PAD, FTIR, NMR characterization

Why This Matters

Higher synthetic efficiency reduces raw material costs and simplifies downstream purification, directly impacting procurement economics for scaled production of OSA-modified biopolymers.

• [1] Loukanov, A. et al. Synthesis, Characterization and Self-Assembly of Biosurfactants Based on Hydrophobically Modified Inulins. Biomacromolecules 2013. View Source

CAC: Chain-Length-Dependent Self-Assembly

The critical aggregation concentration (CAC) of alkenyl succinate-modified inulins is strongly chain-length dependent. OSA (C8) derivatives exhibit significantly higher CAC values compared to DDSA (C12) derivatives, meaning OSA-modified materials remain in a non-aggregated state at higher concentrations before self-assembly initiates [1]. For OSA (12%) derivatives, hydrodynamic radii of 13 nm in water and 7 nm in 0.1 M NaNO3 were observed by DLS, compared to 30 nm for DDSA (12%) derivatives in both media—a 2-4× difference in aggregate size [1].

Aggregate size

Head-to-head

OSA-inulin 13 nm vs. DDSA-inulin 30 nm in water

Smaller aggregates may offer formulation flexibility

12 mol% modification; DLS data

Evidence Dimension	Hydrodynamic radius of aggregates (12% modification)
Target Compound Data	OSA-inulin: 13 nm (water) / 7 nm (0.1 M NaNO3)
Comparator Or Baseline	DDSA-inulin: 30 nm (water) / 30 nm (0.1 M NaNO3)
Quantified Difference	DDSA aggregates 2.3× larger in water, 4.3× larger in salt
Conditions	Inulin modified with 12 mol% OSA or DDSA; DLS measurement

Why This Matters

The higher CAC and smaller aggregate size of OSA derivatives provide greater formulation flexibility for applications requiring monomeric amphiphiles at higher working concentrations or controlled aggregate dimensions for encapsulation payloads.

• [1] Loukanov, A. et al. Synthesis, Characterization and Self-Assembly of Biosurfactants Based on Hydrophobically Modified Inulins. Biomacromolecules 2013. View Source

Emulsion Droplet Size: Octenyl vs. Dodecenyl

In a systematic study of octenyl- and dodecenyl-succinylated inulins, dodecenyl (C12) derivatives produced emulsions with smaller droplet sizes than octenyl (C8) derivatives when stabilizing 15% w/v medium chain triglyceride oil-in-water emulsions. Approximately 2% modified inulin was required to stabilize emulsions, with minimum droplet size achieved when hydrophobe content exceeded 8 mol% for both derivatives [1]. Notably, both OSA- and DDSA-inulin emulsions (except OSA-inulin with low degree of modification) maintained stability for up to 21 days at both room temperature and 50°C [1].

Emulsion droplet

Head-to-head

OSA-inulin larger droplets than DDSA; both stable 21 d at 50°C

Coarser emulsion with comparable thermal stability

15% MCT; 2% inulin; >8 mol% hydrophobe

Evidence Dimension	Emulsion droplet size
Target Compound Data	OSA-inulin: larger droplet size than DDSA-inulin
Comparator Or Baseline	DDSA-inulin: smaller droplet size than OSA-inulin
Quantified Difference	DDSA produces smaller droplets (exact values DS-dependent)
Conditions	15% w/v medium chain triglyceride emulsions; 2% modified inulin; >8 mol% hydrophobe content; laser diffraction

Why This Matters

OSA derivatives provide coarser emulsions than DDSA but with comparable thermal stability, making OSA preferable when larger droplet size is desired for texture, mouthfeel, or optical properties in food and cosmetic formulations, while DDSA is optimal when finer emulsions are required.

• [1] Kokubun, S.; Ratcliffe, I.; Williams, P.A. The emulsification properties of octenyl- and dodecenyl-succinylated inulins. Food Hydrocolloids 2015, 44, 145-149. View Source

Critical Micelle Concentration of OSA-Oat β-Glucan

Octenylsuccinate oat β-glucan (OSG) self-assembles into spherical micelles in water with sizes ranging from 175 to 600 nm and negative zeta-potential. The critical micelle concentration (CMC) of OSG varies from 0.206 to 0.039 mg/mL, depending on the degree of substitution (DS) and weight-average molecular weight (Mw) of the oat β-glucan backbone [1]. OSG micelles enhanced curcumin solubility by 880-fold in aqueous solution, demonstrating potent hydrophobic payload delivery capacity [1].

CMC range

Class-level

OSG 0.039–0.206 mg/mL; curcumin solubility enhanced 880×

Reported self-assembly supports solubilization research

DS and Mw dependent; oat β-glucan derivative

Evidence Dimension	Critical micelle concentration (CMC)
Target Compound Data	OSG: 0.206 to 0.039 mg/mL
Comparator Or Baseline	Baseline: unmodified oat β-glucan (no micelle formation)
Quantified Difference	CMC decreases with increasing DS and Mw; curcumin solubility enhanced 880×
Conditions	Oat β-glucan modified with octenylsuccinic groups; DLS, fluorescence spectroscopy, TEM

Why This Matters

The tunable CMC range (0.039-0.206 mg/mL) and 880-fold solubility enhancement for hydrophobic cargo establish OSA as a high-performance building block for nutraceutical and pharmaceutical delivery systems, offering precise control over self-assembly behavior through DS adjustment.

• [1] Liu, J.; Li, J.; Ma, Y.; Chen, F.; Zhao, G. Synthesis, Characterization, and Aqueous Self-Assembly of Octenylsuccinate Oat β-Glucan. J. Agric. Food Chem. 2013, 61, 12683-12691. View Source

OSA-Starch Controlled Drug Release

Octenyl succinate cassava starch derivatives with varying degree of substitution (DS) were evaluated as controlled-release matrices for theophylline. In vitro drug release rate was significantly correlated with DS of the modified starch, with higher DS OSA-starch matrices providing more sustained drug release [1]. DS values ranging from 0.002 to 0.021 were achieved via microwave-assisted solid-state synthesis using response surface methodology optimization [1]. FTIR and DSC studies confirmed good drug-excipient compatibility between OSA starch matrix and theophylline [1].

Sustained release

Class-level

Higher DS OSA-starch slows theophylline release (Higuchi model)

DS-tunable release profile may support excipient research

DS 0.002–0.021; in vitro tablet study

Evidence Dimension	In vitro drug release rate
Target Compound Data	Higher DS OSA-starch: more sustained release
Comparator Or Baseline	Lower DS OSA-starch: faster release; native cassava starch: unsuitable for sustained release
Quantified Difference	DS range: 0.002-0.021; release kinetics follow Higuchi model (coupled diffusion and erosion)
Conditions	Theophylline tablets; in vitro release at varying pH and time; microwave-assisted synthesis

Why This Matters

OSA-starch provides tunable controlled-release functionality through DS adjustment, enabling formulation scientists to tailor drug release profiles for oral solid dosage forms without requiring additional synthetic polymers.

• [1] Athira, G.K.; Jyothi, A.N. Octenyl Succinate Cassava Starch as an Excipient for Controlled Release of Theophylline: Microwave-Assisted Synthesis, Characterization and In-Vitro Drug Release Studies. Int. J. Pharm. Sci. Res. 2014. View Source

GI Stability of OSA-Starch Nanoparticles

OSA-modified waxy rice starch nanoparticles (<50 nm) demonstrated enhanced gastrointestinal stability in sequential digestion using the INFOGEST in vitro method. Gastro-kinetic studies revealed reduced digestibility constant in the oral-gastric phase, with significantly enhanced kinetic constant values in the intestinal phase, indicating sustained stability throughout the GI tract [1]. Higher DS OSA-modified starches exhibited more rigid and compact surface structures, providing superior protection against biochemical conditions in stomach fluid [1].

GI digestibility

Class-level

Higher DS OSA-starch reduces gastric digestibility; enhances intestinal phase

Reported GI stability context for nanoparticle delivery research

Waxy rice starch; sonochemical modification; INFOGEST model

Evidence Dimension	Gastrointestinal digestibility constant
Target Compound Data	Higher DS OSA-starch: reduced digestibility in oral-gastric phase; enhanced kinetic constants in intestinal phase
Comparator Or Baseline	Unmodified starch nanoparticles: rapid digestion; lower GI stability
Quantified Difference	Ultrasonic intervention (200-400 W, 30-60 cycles) progressively increased DS; nanoparticle size <50 nm
Conditions	Waxy rice starch debranched with pullulanase; OSA modification under sonication; INFOGEST in vitro digestion

Why This Matters

The documented GI stability of OSA-modified starch nanoparticles supports their use as oral delivery vehicles for bioactive compounds requiring protection from gastric degradation and targeted release in the intestinal tract.

• [1] Gautam, G.; Talukdar, D.; Mahanta, C.L. Sonochemical effect on the degree of substitution of octenyl-succinic anhydride into waxy rice starch nanoparticles and study of gastro-intestinal hydrolysis using INFOGEST in vitro digestion method. Food Res. Int. 2023, 165, 112348. View Source

Octenylsuccinic Acid Application Scenarios

Controlled-Release Oral Solid Dosage Forms

Based on in vitro drug release evidence, OSA-modified cassava starch matrices with higher degree of substitution (DS 0.002-0.021) provide tunable sustained release of theophylline, with release kinetics following the Higuchi model [1]. This application scenario is optimal for pharmaceutical formulators seeking a naturally-derived, biodegradable controlled-release excipient as an alternative to synthetic polymers like HPMC, particularly where DS adjustment can be used to dial in target release profiles. The confirmed drug-excipient compatibility via FTIR and DSC further supports formulation stability [1].

Nutraceutical Delivery of Hydrophobic Bioactives

Octenylsuccinate-modified oat β-glucan (OSG) self-assembles into micelles (175-600 nm) with CMC values from 0.039-0.206 mg/mL, achieving 880-fold enhancement of curcumin solubility [2]. This application is indicated for nutraceutical and functional food developers seeking to incorporate poorly water-soluble bioactives (e.g., curcuminoids, CoQ10, fat-soluble vitamins) into aqueous formulations. The tunable CMC via degree of substitution allows customization of payload release threshold for specific product matrices [2].

Thermal-Stable Emulsification

OSA-modified inulin emulsifiers (2% concentration, >8 mol% hydrophobe content) stabilize 15% w/v oil-in-water emulsions with droplet stability maintained for up to 21 days at both room temperature and 50°C [3]. This application scenario is appropriate when thermal stability during processing and storage is a critical quality attribute, and when larger droplet size (vs. DDSA derivatives) is acceptable or desired for product texture, opacity, or mouthfeel [3]. The FDA GRAS status of OSA-modified starch (<3% OSA) provides a regulatory pathway for food applications [4].

GI-Stable Nanoparticle Delivery

OSA-modified waxy rice starch nanoparticles (<50 nm) demonstrate reduced digestibility in gastric conditions with sustained release kinetics in the intestinal phase, as quantified by INFOGEST in vitro digestion studies [5]. This application scenario is optimal for oral delivery of acid-labile bioactives (probiotics, enzymes, sensitive pharmaceuticals) requiring gastric bypass and targeted intestinal release. Higher DS OSA-modified starches provide more compact surface structures and superior gastric protection [5].

Application

Selection Property

Validation Focus

Controlled-release oral solid dosage research

Degree of substitution control

In vitro release kinetics, drug–excipient compatibility

Hydrophobic bioactive solubilization studies

Self-assembly and CMC tunability

Aqueous solubility enhancement, micelle characterization

Thermal-stable emulsion research

Emulsion droplet stability at elevated temperature

Droplet size distribution, long-term thermal stability

GI-stable nanoparticle delivery research

Digestive stability and enzymatic resistance

In vitro gastrointestinal digestion profile, nanoparticle integrity

• [1] Athira, G.K.; Jyothi, A.N. Octenyl Succinate Cassava Starch as an Excipient for Controlled Release of Theophylline. Int. J. Pharm. Sci. Res. 2014. View Source
• [2] Liu, J. et al. Synthesis, Characterization, and Aqueous Self-Assembly of Octenylsuccinate Oat β-Glucan. J. Agric. Food Chem. 2013, 61, 12683-12691. View Source
• [3] Kokubun, S.; Ratcliffe, I.; Williams, P.A. The emulsification properties of octenyl- and dodecenyl-succinylated inulins. Food Hydrocolloids 2015, 44, 145-149. View Source
• [4] Patent: STARCH ESTERS AND METHOD OF PREPARATION. US Patent Publication 20110287165. View Source
• [5] Gautam, G.; Talukdar, D.; Mahanta, C.L. Sonochemical effect on the degree of substitution of octenyl-succinic anhydride into waxy rice starch nanoparticles. Food Res. Int. 2023, 165, 112348. View Source